1S-cis-(E)-Lambda-Cyhalothrin
Description
Properties
Molecular Formula |
C₂₃H₁₉ClF₃NO₃ |
|---|---|
Molecular Weight |
449.85 |
Origin of Product |
United States |
Position and Significance of 1s Cis E Lambda Cyhalothrin in Modern Agrochemical Research
Detailed Investigations into Voltage-Gated Sodium Channel Modulation in Target Organisms
The primary target of lambda-cyhalothrin and other pyrethroids is the voltage-gated sodium channel (VGSC), a critical component for the generation and propagation of action potentials in nerve cells. nih.govresearchgate.net These insecticides are axonic poisons that disrupt nerve function by modifying the activity of these channels. researchgate.netwho.int
Kinetic and Biophysical Studies of Channel Interaction
Lambda-cyhalothrin's mechanism of action involves binding to the VGSCs and prolonging the opening of the sodium channels. nih.govresearchgate.net This action disrupts the normal influx and efflux of sodium ions, leading to a state of hyperexcitation in the neuron. researchgate.net Specifically, pyrethroids like lambda-cyhalothrin slow down the kinetics of both the activation and inactivation gates of the sodium channel. researchgate.net This results in a prolonged sodium influx, referred to as a "sodium tail current," which is a hallmark of pyrethroid poisoning. inchem.org
Studies have shown that the toxicity of pyrethroids, including lambda-cyhalothrin, is inversely related to temperature. researchgate.net As temperatures decrease, the opening time of the sodium channels is further prolonged, leading to increased toxicity. researchgate.net The lipophilic nature of pyrethroids facilitates their absorption into biological membranes and tissues, allowing them to penetrate the insect's cuticle and reach their target site. researchgate.net
A controlled kinetic study in human volunteers who had a lambda-cyhalothrin formulation applied to their forearms provided insights into its absorption and elimination. The study measured the urinary metabolites cis-3-(2-chloro-3,3,3-trifluoroprop-1-en-1-yl)-2,2-dimethylcyclopropane carboxylic acid (CFMP) and 3-phenoxybenzoic acid (3-PBA). The results indicated rapid clearance of the absorbed fraction, with mean apparent absorption half-lives of 3 and 7.3 hours for CFMP and 3-PBA in plasma, respectively. The corresponding mean apparent elimination half-lives were 11.2 and 7.6 hours. nih.gov These findings suggest that a portion of the metabolism may occur at the site of entry. nih.gov
Allosteric and Competitive Binding Site Characterization
Research indicates that the interaction of pyrethroids with sodium channels is highly stereospecific. inchem.org Different isomers bind to distinct sites on the channel. The 1R and 1S cis isomers appear to bind competitively to one site, while the 1R and 1S trans isomers bind non-competitively to another. inchem.org The 1S forms, while not modifying channel function on their own, can block the action of the neurotoxic 1R isomers. inchem.org
Computational modeling and the functional characterization of knockdown resistance (kdr) mutations, which confer resistance to pyrethroids, suggest the existence of dual pyrethroid receptor sites on the sodium channel. nih.govresearchgate.net These kdr mutations reduce the sensitivity of the insect's sodium channels to the insecticide, thereby diminishing its effectiveness. researchgate.netresearchgate.net
Exploration of Neurophysiological Disruptions beyond Primary Target Interaction
While the primary mode of action of lambda-cyhalothrin is the modulation of voltage-gated sodium channels, research has uncovered its effects on other neuronal components and systems.
Research into Calcium Channel Interference and Neuroendocrine Effects
Some studies suggest that pyrethroids, including lambda-cyhalothrin, may also interfere with voltage-gated calcium and chloride channels. researchgate.netresearchgate.netwisdomlib.org This interference can further disrupt nerve activity. researchgate.net For instance, administration of cyhalothrin into the rat striatum has been shown to alter dopamine (B1211576) efflux, a process that could be influenced by changes in both Na+ and Ca2+ channel activity. mdpi.com
Beyond direct channel interference, lambda-cyhalothrin has been shown to have endocrine-disrupting effects. In lizards, exposure to lambda-cyhalothrin led to a significant decrease in the gonadosomatic index, indicating an impact on the hypothalamus-pituitary-gonad (HPG) axis. lacerta.de Furthermore, studies in rats have demonstrated that lambda-cyhalothrin can affect thyroid hormone levels. nih.gov Oral administration of lambda-cyhalothrin resulted in a decreased serum T3/T4 ratio and increased serum TSH levels. nih.gov
Subcellular and Cellular Responses in Insect Nervous Systems
At the cellular level, exposure to lambda-cyhalothrin can induce a range of responses. In rats, it has been shown to cause neuroinflammation, characterized by the activation of microglia and an increase in the pro-inflammatory cytokines TNF-α and IL-1β in the hippocampus. nih.gov This inflammatory response may be linked to the activation of microglial voltage-gated sodium channels. nih.gov
Lambda-cyhalothrin exposure has also been linked to a reduction in GABAergic interneurons in the hippocampus of rats, which could contribute to the observed neuronal hyperexcitability. nih.gov Additionally, oxidative stress is recognized as a key mechanism of lambda-cyhalothrin toxicity, potentially leading to various forms of organ damage. researchgate.netresearchgate.net
Stereoselective Interactions at the Molecular Target: Research on Efficacy and Specificity
The insecticidal activity of cyhalothrin is highly dependent on the stereochemistry of its isomers. wikipedia.org Lambda-cyhalothrin is a racemic mixture of the two most active isomers of cyhalothrin, making it more potent than the parent compound. inchem.orgwikipedia.org Specifically, the insecticidal activity is primarily attributed to the isomers with (1R) absolute stereochemistry. wikipedia.org
Research has demonstrated enantioselectivity in the biological effects of lambda-cyhalothrin. For example, in lizards, the (+)-LCT enantiomer exhibited a higher metabolic rate than the (-)-LCT enantiomer. lacerta.de Furthermore, the (+)-LCT enantiomer showed a greater potential to disrupt the endocrine system of lizards compared to the (-)-LCT enantiomer. lacerta.de This stereoselectivity extends to its toxicity in aquatic organisms, where one enantiomer can be significantly more toxic than the other. researchgate.net
Molecular Basis of Insecticidal Potency and Synergistic Interactions with Chemical Modifiers
The insecticidal efficacy of 1S-cis-(E)-Lambda-Cyhalothrin, a type II pyrethroid, is primarily rooted in its action on the nervous system of insects. peptechbio.comchicocrop.com Its molecular structure allows it to potently disrupt the normal functioning of nerve cells, leading to paralysis and death. peptechbio.comorst.edu Furthermore, its effectiveness can be significantly enhanced through the use of synergistic compounds that counteract insect resistance mechanisms.
The primary molecular target of Lambda-Cyhalothrin is the voltage-gated sodium channel, a crucial protein in the membrane of nerve cells responsible for the generation and propagation of nerve impulses. peptechbio.comorst.eduwikipedia.org Lambda-Cyhalothrin binds to these channels, preventing them from closing properly after they have opened to allow sodium ions to enter the cell. peptechbio.comorst.edu This disruption leads to a prolonged influx of sodium ions, causing the nerve to be in a state of continuous excitation. orst.edu This hyperexcitability ultimately results in paralysis and the death of the insect. peptechbio.comorst.edu The presence of an α-cyano group in the structure of type II pyrethroids like Lambda-Cyhalothrin is believed to contribute to their enhanced insecticidal activity. inchem.org
Insect resistance to pyrethroids, including Lambda-Cyhalothrin, can develop through several mechanisms. One of the most significant is metabolic resistance, where insects produce enzymes that can detoxify the insecticide before it reaches its target site. controlsolutionsinc.com Another key mechanism is target-site resistance, which involves mutations in the voltage-gated sodium channel gene. nih.govscielo.br These mutations can alter the structure of the sodium channel, reducing its affinity for the pyrethroid and thereby diminishing the insecticide's effectiveness. scielo.br For instance, the L1014F mutation in the sodium channel gene has been linked to Lambda-Cyhalothrin resistance in Aphis spiraecola. nih.gov Similarly, non-synonymous mutations in domains II and III of the voltage-gated sodium channel have been identified in Aedes albopictus, a vector for dengue and Zika viruses. scielo.brnih.gov
To combat resistance and enhance the potency of Lambda-Cyhalothrin, it is often formulated with chemical modifiers known as synergists. controlsolutionsinc.comwisdomlib.org A prominent example is Piperonyl Butoxide (PBO). controlsolutionsinc.comwisdomlib.org PBO itself is not insecticidal but functions by inhibiting the activity of metabolic enzymes in insects, particularly cytochrome P450 monooxygenases. controlsolutionsinc.comnih.gov These enzymes are often responsible for breaking down insecticides. controlsolutionsinc.com By inhibiting these enzymes, PBO prevents the detoxification of Lambda-Cyhalothrin, allowing more of the active ingredient to reach the voltage-gated sodium channels and exert its toxic effect. controlsolutionsinc.comwisdomlib.org This synergistic action allows for lower application rates of the insecticide to achieve the desired level of pest control. wisdomlib.org
Research has demonstrated the synergistic effect of PBO when combined with Lambda-Cyhalothrin against various insect pests. For example, the addition of PBO has been shown to increase the susceptibility of the tropical bed bug, Cimex hemipterus, to pyrethroids. nih.gov Studies on the lesser mealworm, Alphitobius diaperinus, have also shown that increasing the proportion of PBO in a mixture with Lambda-Cyhalothrin significantly reduces the amount of insecticide needed for mortality. wisdomlib.org
Beyond PBO, research into other synergistic combinations continues. For instance, some studies have explored the interaction of Lambda-Cyhalothrin with other insecticides like chlorfenapyr (B1668718) and abamectin, with varying results of synergism, antagonism, or additive effects depending on the insect species and the specific mixture. nih.gov
Interactive Data Table: Documented Mutations in the Voltage-Gated Sodium Channel (VGSC) Associated with Lambda-Cyhalothrin Resistance
| Insect Species | Mutation | Domain | Impact on Susceptibility |
| Aphis spiraecola | L1014F | Not Specified | Positive correlation with LC50 |
| Aedes albopictus | 1008Thr | II | Not Specified |
| Aedes albopictus | P1528S | III | Not Specified |
| Aedes albopictus | L1530S | III | Not Specified |
| Aedes albopictus | Ile1410Thr | III | Not Specified |
Interactive Data Table: Synergistic Effects of Piperonyl Butoxide (PBO) with Lambda-Cyhalothrin
| Target Pest | Observation | Reference |
| Alphitobius diaperinus | Increased PBO ratio decreased the required effective dose of λ-cyhalothrin. | wisdomlib.org |
| Cimex hemipterus | Addition of PBO increased insect susceptibility. | nih.gov |
| General | PBO reduces insects' ability to metabolize insecticides. | controlsolutionsinc.com |
Insecticide Resistance Dynamics and Molecular Mechanisms Associated with 1s Cis E Lambda Cyhalothrin
Biochemical Mechanisms of Resistance
Metabolic resistance is a primary defense mechanism in insects, involving the detoxification of insecticides before they can reach their target site in the nervous system. This process is mediated by several large and diverse families of detoxification enzymes.
Enhanced activity of detoxification enzymes is a well-documented mechanism of resistance to lambda-cyhalothrin (B1674341) in numerous insect species. The principal enzyme families involved are Cytochrome P450 monooxygenases (P450s), carboxylesterases (CarEs), and glutathione (B108866) S-transferases (GSTs) nih.gov.
Cytochrome P450 Monooxygenases (P450s): P450s are a superfamily of enzymes that play a crucial role in metabolizing a wide array of foreign compounds, including insecticides nih.govmdpi.com. Increased P450 activity is frequently associated with pyrethroid resistance nih.gov. For instance, in a lambda-cyhalothrin-resistant population of the mirid bug, Apolygus lucorum, a 1.78-fold increase in P450 O-deethylase activity was observed compared to a susceptible population nih.gov. The use of piperonyl butoxide (PBO), a P450 inhibitor, can significantly increase the toxicity of lambda-cyhalothrin in resistant insects, confirming the involvement of P450s nih.govcabidigitallibrary.org. Studies in Spodoptera frugiperda and Anopheles darlingi have also demonstrated the significant role of P450s (also referred to as mixed-function oxidases or MFOs) in conferring resistance nih.govscielo.brresearchgate.net.
Esterases (Carboxylesterases): Esterases contribute to resistance by hydrolyzing the ester bond present in many pyrethroid insecticides, including lambda-cyhalothrin. In West African populations of Spodoptera frugiperda, esterases were found to play a moderate role in the observed resistance cgiar.orgnih.govlstmed.ac.uk. Similarly, increased levels of non-specific esterases (NSE) were detected in a lambda-cyhalothrin-resistant population of Anopheles darlingi from Colombia, suggesting their involvement in detoxification scielo.brresearchgate.net.
Glutathione S-Transferases (GSTs): GSTs are multifunctional enzymes that detoxify insecticides by catalyzing their conjugation with glutathione. In some cases, GSTs may also contribute to resistance by sequestering the insecticide or by protecting against oxidative stress induced by insecticide exposure researchgate.netacs.orglatrobe.edu.aunih.gov. Studies on Megalurothrips usitatus have shown that GSTs contribute to lambda-cyhalothrin resistance by strengthening antioxidant defense mechanisms researchgate.net. In Rhynchophorus ferrugineus, elevated GST activity was the major biochemical mechanism associated with lambda-cyhalothrin resistance researchgate.net.
Table 1: Detoxification Enzyme Systems Implicated in Lambda-Cyhalothrin Resistance
| Insect Species | Cytochrome P450s (P450s/MFO) | Esterases (CarE/NSE) | Glutathione S-Transferases (GSTs) | Reference |
|---|---|---|---|---|
| Spodoptera frugiperda (Fall Armyworm) | ✔ | ✔ | ✔ | nih.govcgiar.orgnih.gov |
| Apolygus lucorum (Mirid Bug) | ✔ | nih.gov | ||
| Anopheles darlingi | ✔ | ✔ | scielo.brresearchgate.net | |
| Rhynchophorus ferrugineus (Red Palm Weevil) | ✔ | researchgate.net | ||
| Megalurothrips usitatus (Bean Flower Thrips) | ✔ | researchgate.net | ||
| Cydia pomonella (Codling Moth) | ✔ | ✔ | ✔ | cabidigitallibrary.org |
Advances in molecular biology, particularly transcriptomics (RNA-Seq) and quantitative real-time PCR (RT-qPCR), have enabled the identification of specific genes within the detoxification enzyme families that are overexpressed in resistant insect populations nih.govcabidigitallibrary.org. This overexpression is a key indicator of their involvement in metabolic resistance.
In a lambda-cyhalothrin-resistant strain of Apolygus lucorum, seven P450 genes were found to be significantly overexpressed compared to a susceptible strain nih.gov. Similarly, a transcriptomic analysis of Spodoptera frugiperda larvae exposed to lambda-cyhalothrin revealed the upregulation of numerous genes encoding P450s and GSTs nih.gov.
In the codling moth, Cydia pomonella, exposure to a low dose of lambda-cyhalothrin led to the upregulation of 17 GST genes acs.orglatrobe.edu.aunih.gov. Furthermore, the mRNA levels of most GST genes were significantly higher in a resistant population compared to susceptible ones acs.orglatrobe.edu.aunih.gov. This suggests that transcriptional regulation leading to increased synthesis of detoxification enzymes is a common adaptive response to insecticide exposure. The regulation of these genes can be complex, involving transcription factors that respond to the presence of xenobiotics, leading to an induced and enhanced detoxification capacity mdpi.commdpi.com.
Table 2: Examples of Overexpressed Genes Associated with Lambda-Cyhalothrin Resistance
| Insect Species | Gene Family | Specific Genes/Number of Genes | Method of Analysis | Reference |
|---|---|---|---|---|
| Apolygus lucorum | Cytochrome P450 | 7 significantly overexpressed genes | - | nih.gov |
| Spodoptera frugiperda | Cytochrome P450, GST, UGT | Multiple genes upregulated | De novo transcriptomics | nih.gov |
| Cydia pomonella | Glutathione S-Transferase | 17 genes upregulated upon exposure | RT-qPCR | acs.orglatrobe.edu.aunih.gov |
| Lygus pratensis | Cytochrome P450 | Various genes significantly upregulated | Transcriptome and Proteome analysis | mdpi.com |
Target-Site Resistance
The primary target for pyrethroid insecticides is the voltage-gated sodium channel (VGSC) in the nerve cell membrane nih.govmdpi.com. Target-site resistance occurs when genetic mutations alter the structure of this channel, reducing its sensitivity to the insecticide.
A major mechanism of resistance to pyrethroids is known as knockdown resistance (kdr), which is caused by specific point mutations in the gene encoding the VGSC nih.govmdpi.com. These mutations reduce the binding affinity of pyrethroids to the sodium channel nih.gov.
The most well-characterized kdr mutation is a leucine-to-phenylalanine substitution at position 1014 (L1014F) researchgate.net. This mutation has been identified in numerous pyrethroid-resistant insect populations. A higher level of resistance, termed "super-kdr," is often associated with the presence of the L1014F mutation in combination with a second mutation, such as a methionine-to-threonine substitution at position 918 (M918T) researchgate.netnih.gov.
In the context of lambda-cyhalothrin resistance, several VGSC mutations have been implicated. In Aedes aegypti, mutations such as V1016I, F1534C, and V419L have been correlated with resistance nih.govmdpi.com. The presence and frequency of these kdr alleles in pest populations are often monitored to assess the level of pyrethroid resistance nih.gov. However, it is important to note that the absence of known kdr mutations does not rule out target-site resistance, as other, novel mutations may be involved nih.govcabidigitallibrary.org. For example, studies on Spodoptera frugiperda in West Africa suggested that resistance to pyrethroids was due to biochemical mechanisms, as the common T929I mutation was absent cgiar.orgnih.gov.
Table 3: Key Sodium Channel Mutations Conferring Resistance to Pyrethroids, Including Lambda-Cyhalothrin
| Mutation | Amino Acid Change | Resistance Type | Associated Insect Species (Examples) | Reference |
|---|---|---|---|---|
| kdr | Leucine to Phenylalanine (L1014F) | Knockdown Resistance | Haematobia irritans, Musca domestica, Cimex hemipterus | researchgate.netnih.gov |
| super-kdr | Methionine to Threonine (M918T) + L1014F | Super Knockdown Resistance | Haematobia irritans, Musca domestica, Cimex hemipterus | researchgate.netnih.govresearchgate.net |
| - | Valine to Isoleucine (V1016I) | Knockdown Resistance | Aedes aegypti | nih.govmdpi.com |
| - | Phenylalanine to Cysteine (F1534C) | Knockdown Resistance | Aedes aegypti | nih.govmdpi.com |
| - | Valine to Leucine (V419L) | Knockdown Resistance | Aedes aegypti | mdpi.com |
The functional consequences of kdr mutations have been investigated using electrophysiological techniques, often by expressing the mutant channels in Xenopus oocytes mdpi.comnih.gov. These studies have confirmed that kdr mutations reduce the sensitivity of the sodium channel to pyrethroids.
For example, the L993F mutation in the German cockroach was shown to decrease sodium channel sensitivity to the pyrethroid deltamethrin by five-fold. When combined with other mutations (E434K or C764R), the sensitivity was reduced by 100-fold, and the presence of all three mutations resulted in a 500-fold reduction nih.gov. This demonstrates that the accumulation of multiple mutations can lead to extremely high levels of resistance. Functionally, these mutations alter the binding site of the pyrethroid on the sodium channel, making it less effective at holding the channel in an open state, which is the mechanism that leads to nerve paralysis and insect death mdpi.comnih.gov. The kdr and super-kdr mutations have also been shown to reduce the availability of sodium channels during nerve signal transmission researchgate.net.
Genetic Basis and Evolution of Resistance in Pest Populations
The evolution of insecticide resistance in a pest population is a classic example of rapid evolution by natural selection. The widespread and repeated use of an insecticide like lambda-cyhalothrin creates strong selective pressure, favoring individuals that carry resistance-conferring alleles nih.gov.
The development of resistance is influenced by several factors, including the genetics of the resistance traits (e.g., whether they are dominant or recessive, and the number of genes involved), the biology of the pest (e.g., generation time and migration rates), and operational factors (e.g., the intensity and frequency of insecticide application) nih.gov.
In populations of the Mediterranean fruit fly, Ceratitis capitata, resistance to lambda-cyhalothrin has been monitored over time. Evolutionary models have been developed to predict how different resistance management strategies, such as rotating insecticides with different modes of action (e.g., lambda-cyhalothrin and spinosad), can slow the evolution of resistance nih.govresearcher.life. These models highlight the importance of factors like the fitness cost of resistance (where resistant individuals may have lower reproductive success in the absence of the insecticide) and the inheritance patterns of resistance genes nih.gov.
Heritability and Inheritance Patterns of 1S-cis-(E)-Lambda-Cyhalothrin Resistance
The development of resistance to this compound within an insect population is fundamentally a microevolutionary process, driven by the selection of individuals with heritable traits that confer a survival advantage in the presence of the insecticide. The heritability of this resistance, which quantifies the proportion of phenotypic variation attributable to genetic factors, is a key parameter in predicting the rate at which resistance will evolve.
Research across various insect species has consistently demonstrated that resistance to this compound is a heritable trait. The realized heritability (h²) of this resistance has been estimated in several pest species, providing insights into the potential for resistance development. For instance, in the fall armyworm, Spodoptera frugiperda, a realized heritability of 0.11 was calculated after 21 generations of selection. nih.govmdpi.com In another study on the plant bug Lygus pratensis, the mean estimated h² for lambda-cyhalothrin resistance was 0.339 over 14 generations of selection. researchgate.net These values, while varying between species and study conditions, indicate that a significant portion of the observed resistance is genetically determined and can be passed on to subsequent generations.
Genetic analyses have further elucidated the inheritance patterns of this compound resistance. The mode of inheritance is typically characterized as:
Autosomal: The genes responsible for resistance are located on non-sex chromosomes, meaning the trait is inherited in the same manner by both male and female offspring.
Incompletely Dominant: Heterozygous individuals, possessing one allele for resistance and one for susceptibility, exhibit an intermediate level of resistance that is higher than that of susceptible homozygotes but lower than that of resistant homozygotes. researchgate.net This incomplete dominance has significant implications for resistance management, as it allows for the survival of heterozygotes in treated environments, thereby maintaining the resistance allele within the population.
Polygenic: Resistance is controlled by multiple genes rather than a single gene. researchgate.net This polygenic nature contributes to the continuous variation in resistance levels observed in field populations and can complicate efforts to monitor and manage resistance.
The following interactive data table summarizes the heritability and inheritance patterns of this compound resistance in selected insect pests.
Population Genetics and Spatial Spread of Resistance Alleles
The spread of this compound resistance alleles within and between insect populations is a complex process governed by principles of population genetics. Factors such as gene flow, selection pressure, genetic drift, and the initial frequency of resistance alleles all play crucial roles in the spatial and temporal dynamics of resistance.
Gene flow, the transfer of genetic material from one population to another, is a primary driver of the spatial spread of resistance. For highly mobile insect species, migration can rapidly disseminate resistance alleles over large geographical areas. Conversely, in species with limited dispersal capabilities, the spread of resistance may be more localized. Human-mediated transport of infested agricultural commodities can also facilitate the long-distance movement of resistant individuals, further complicating management efforts.
The intensity of selection pressure is another critical determinant of the rate at which resistance spreads. Continuous and widespread application of this compound creates a strong selective advantage for resistant individuals, leading to a rapid increase in the frequency of resistance alleles in the population. The persistence and residual activity of the insecticide in the environment can prolong this selection pressure. pomais.com
Evolutionary models are valuable tools for understanding and predicting the spread of insecticide resistance. nih.gov These models can incorporate various biological and operational factors to simulate the evolution of resistance under different scenarios. For instance, a study on the Mediterranean fruit fly, Ceratitis capitata, used an evolutionary model to forecast the development of lambda-cyhalothrin resistance and found that factors such as fitness costs associated with resistance and the mode of inheritance were crucial for accurately predicting resistance evolution. nih.gov
The frequency of resistance alleles can vary significantly across different geographical locations, reflecting local selection pressures and population histories. mdpi.com For example, in a study of Aedes aegypti populations in Colombia, the frequency of resistance to lambda-cyhalothrin was found to be concerningly high in many areas, with at least 76% of populations exhibiting resistance. mdpi.com The spatial distribution of pyrethroid resistance and the associated kdr (knockdown resistance) mutations can be modeled to enhance vector control programs by identifying areas with a high risk of resistance. mdpi.comresearchgate.net
The following interactive data table provides examples of the frequency of resistance alleles to pyrethroids, including this compound, in different insect populations.
Cross-Resistance Profiles and Multidrug Resistance Mechanisms
The evolution of resistance to this compound can sometimes confer resistance to other insecticides, a phenomenon known as cross-resistance. This occurs when the mechanism of resistance to one insecticide also provides protection against another, often chemically related, insecticide. Understanding cross-resistance profiles is essential for designing effective insecticide rotation programs.
Resistance to this compound, being a pyrethroid, frequently results in cross-resistance to other pyrethroid insecticides. This is because many pyrethroids share a similar mode of action, targeting the voltage-gated sodium channels in the insect's nervous system. Therefore, a mutation in the target site that confers resistance to one pyrethroid is likely to affect the binding of other pyrethroids as well.
However, cross-resistance to insecticides from different chemical classes is not always observed. For example, a study on Spodoptera frugiperda found that a strain resistant to lambda-cyhalothrin showed no significant cross-resistance to most other tested insecticides from different chemical groups. nih.gov In contrast, another study on the same species reported low cross-resistance to chlorpyrifos and moderate cross-resistance to deltamethrin and indoxacarb. researchgate.net These variations highlight the complexity of cross-resistance patterns, which can be influenced by the specific resistance mechanisms present in a population.
The molecular mechanisms underlying resistance to this compound are often multifaceted and can lead to multidrug resistance, where a single mechanism confers resistance to multiple classes of insecticides. The primary mechanisms include:
Target-site insensitivity: Mutations in the voltage-gated sodium channel gene, often referred to as knockdown resistance (kdr), reduce the binding affinity of pyrethroids to their target site.
Metabolic resistance: This is a major mechanism of resistance and involves the enhanced detoxification of the insecticide by various enzyme systems. The most commonly implicated enzymes are:
Cytochrome P450 monooxygenases (P450s): These enzymes play a crucial role in metabolizing a wide range of xenobiotics, including insecticides. Overexpression of specific P450 genes is frequently associated with pyrethroid resistance.
Esterases: These enzymes hydrolyze the ester bonds present in many pyrethroid molecules, rendering them non-toxic.
Glutathione S-transferases (GSTs): These enzymes conjugate glutathione to the insecticide, facilitating its detoxification and excretion.
The overexpression of these detoxification enzymes can lead to broad-spectrum resistance, as they are often capable of metabolizing insecticides from different chemical classes.
Strategies for Resistance Management and Mitigation in Agricultural Ecosystems
To combat the growing problem of this compound resistance, integrated resistance management (IRM) strategies are essential. These strategies aim to delay the evolution of resistance and prolong the effective lifespan of available insecticides.
A cornerstone of IRM is the rotation of insecticides with different modes of action. This strategy involves alternating the use of this compound with insecticides from other chemical classes that target different physiological processes in the insect. By rotating modes of action, the selection pressure for resistance to any single insecticide is reduced, making it more difficult for resistance to evolve. For a rotation strategy to be effective, the insecticides used in the rotation should not exhibit cross-resistance.
Insecticide mixtures, either as pre-formulated products or tank-mixes, can also be a valuable tool for resistance management. The rationale behind using mixtures is that it is less likely for an individual insect to possess resistance mechanisms to two different modes of action simultaneously. A study on the combination of λ-cyhalothrin and chlorantraniliprole demonstrated high efficacy against certain stored product pests, suggesting the potential of this mixture in specific pest management scenarios. mdpi.com The combination of these two active ingredients was found to be effective even at lower doses compared to single applications. mdpi.com
A truly sustainable approach to resistance management involves the integration of chemical control with other pest management tactics within an Integrated Pest Management (IPM) framework. IPM is an ecosystem-based strategy that focuses on the long-term prevention of pests or their damage through a combination of techniques such as biological control, habitat manipulation, modification of cultural practices, and the use of resistant varieties.
Biological Control: This involves the use of natural enemies, such as predators, parasitoids, and pathogens, to suppress pest populations. Conserving and augmenting these beneficial organisms can reduce reliance on insecticides.
Cultural Methods: These are farming practices that make the environment less favorable for pests. Examples include crop rotation, altering planting and harvesting dates, and sanitation to remove pest breeding sites. pomais.com
Pest Monitoring: Regular scouting of fields to monitor pest populations is crucial for making informed decisions about when and if insecticide applications are necessary. pomais.com This helps to avoid unnecessary treatments and reduces selection pressure.
By integrating these non-chemical control methods, the frequency of this compound applications can be minimized, thereby slowing the evolution of resistance and preserving its efficacy for situations where it is most needed.
Environmental Dynamics and Ecotoxicological Research on 1s Cis E Lambda Cyhalothrin
Environmental Fate and Persistence Studies
The environmental behavior of 1S-cis-(E)-Lambda-Cyhalothrin is characterized by its strong adsorption to soil and sediment, limited mobility, and degradation through various biotic and abiotic processes. Its persistence is influenced by environmental conditions such as soil type, pH, and sunlight exposure.
Degradation Pathways in Soil: Abiotic and Microbial Transformations
In the soil environment, this compound is moderately persistent, with reported field half-lives ranging from four to 12 weeks. orst.edu The primary degradation mechanisms involve both microbial action and abiotic processes. nih.gov Degradation in soil primarily occurs through hydroxylation, followed by the cleavage of the ester linkage. who.int This process yields two main degradation products which are subsequently broken down further into carbon dioxide. who.int
Under aerobic conditions in sandy loam and loamy sand soils, the half-lives for cyhalothrin (B162358) (of which lambda-cyhalothrin (B1674341) is a component) were 22 and 82 days, respectively, at 20°C. inchem.org The principal degradative reactions in aerobic soils include hydroxylation and hydrolysis, leading to the formation of (RS)-alpha-cyano-3-(4-hydroxyphenoxy) benzyl (B1604629) cis-3-( Z-2-chloro- 3,3,3-trifluoroprop-1-enyl)-2,2-di-methylcyclopropanecarboxylate and (RS)-cis-3-( Z- 2-chloro-3,3,3-tri-fluoroprop-1-enyl)-2,2-dimethylcyclopropane- carboxylic acid. inchem.org The breakdown rates are similar under both aerobic and anaerobic (flooded) conditions. orst.eduinchem.org
Photodegradation on the soil surface also contributes to its breakdown. When exposed to sunlight on thin-layer soil plates, the half-life of lambda-cyhalothrin was less than 30 days. inchem.orgorst.edu Major degradation products from soil photolysis include (1RS)-cis-3-(ZE-2-chloro-3,3,3-trifluoroprop-1-enyl)-2,2-dimethylcyclopropane-carboxylic acid and (RS)-alpha-amido-3-phenoxybenzyl (1RS)-cis,trans-3-(ZE-2-chloro-3,3,3-trifluoroprop-1-enyl)-2,2-dimethylcyclopropanecarboxylate. inchem.org
Several bacterial strains have been identified that can degrade lambda-cyhalothrin. For instance, Bacillus subtilis strains have demonstrated the ability to degrade 95.72% to 99.52% of the compound within 48 hours of incubation in laboratory settings. nih.govresearchgate.net Other identified degrading bacteria include Mesorhizobium sp. and Bartonella sp. iaea.org
Table 1: Soil Degradation Half-Life of Lambda-Cyhalothrin
| Condition | Soil Type | Half-Life (days) |
|---|---|---|
| Aerobic | Sandy Loam | 22 |
| Aerobic | Loamy Sand | 82 |
| Field Conditions | Various | 28 - 84 |
| Sunlight (on soil surface) | - | < 30 |
Aquatic Behavior: Hydrolysis, Photolysis, and Biodegradation in Water Bodies
In aquatic environments, the fate of this compound is dictated by factors such as pH, sunlight, and the presence of suspended solids. The compound is quite stable in water at a pH below 8. nih.gov
Hydrolysis occurs rapidly under alkaline conditions. At pH 9, the half-life is approximately 7 days, with the primary reaction being the cleavage of the ester bond. inchem.org At a neutral pH of 7, no significant hydrolysis is detected, though slow isomerization can occur. inchem.org At pH 5, neither hydrolysis nor isomerization is observed. inchem.org
Photodegradation is a significant pathway for the breakdown of lambda-cyhalothrin in water. When exposed to sunlight in a pH 5 buffer solution, the compound has a half-life of approximately 30 days. inchem.org However, under UV irradiation, the photolysis process is much faster, with a half-life of less than 10 minutes. nih.gov Key photodegradation products include (1RS)-cis- and (1RS)-trans-3-(ZE-2-chloro-3,3,3-trifluoroprop-1-enyl)-2,2-dimethylcyclopropanecarboxylic acids and (RS)-alpha-amido-3-phenoxybenzyl (1RS)-cis,trans-3-(ZE-2-chloro-3,3,3-tri-fluoroprop-1-enyl)-2,2-dimethylcyclopropanecarboxylate. inchem.org
The presence of suspended solids and aquatic organisms significantly influences its concentration in the water column. Due to its high affinity for particulates, lambda-cyhalothrin rapidly adsorbs to suspended mineral and organic matter, as well as plants, which causes its dissolved concentration in water to decrease quickly. nih.gov
Sediment Sorption, Desorption, and Persistence in Aquatic Environments
This compound exhibits very strong adsorption to soil and sediment particles, a key factor in its environmental distribution. who.intnih.gov This high sorption is indicated by its high water-solid-organic carbon partition coefficient (Koc), with an average value of 354,100 (and a reported value of 180,000 in other sources). orst.eduepa.gov This strong binding significantly reduces its bioavailability in the water column, which can mitigate acute toxicity to aquatic organisms. nih.gov
Once adsorbed to sediments, lambda-cyhalothrin's degradation rate decreases because the molecules are less accessible for breakdown compared to when they are freely dissolved in water. nih.gov Studies on river sediments have confirmed the adsorption characteristics of the compound, with models like the Dubinin-Radushvich and Freundlich isotherms effectively describing the process. ijsrset.com The adsorption capacity can be influenced by the physicochemical properties of the sediment, such as mineral content and total organic carbon. ijsrset.com While strongly bound, residues in sediment have been found to be toxic to aquatic organisms like fish and amphipods. nih.gov
Leaching Potential and Transport Modeling in Varied Soil Types
Due to its strong adsorption to soil particles, this compound has a very low potential for leaching into groundwater. orst.eduepa.gov Studies have shown that both the parent compound and its degradation products have very low mobility in soil. inchem.org In leaching studies, radioactive residues in leachate samples were generally below the limit of determination, representing less than 0.3% of the applied radiocarbon. inchem.org Consequently, it is concluded that the agricultural use of lambda-cyhalothrin is not expected to result in the contamination of groundwater. orst.eduinchem.org Even in soils with high sand content or low organic matter, where retention might be lesser, the mobility remains low. orst.edu
Volatilization and Atmospheric Transport Dynamics
Volatilization is not considered a significant environmental fate process for this compound. epa.gov This is due to its very low vapor pressure (0.0002 mPa at 20°C) and a low Henry's Law constant. nih.govresearchgate.net These properties indicate that the compound will not readily enter the atmosphere from soil or water surfaces. inchem.orgepa.gov Therefore, long-range atmospheric transport is not a primary concern for this compound. researchgate.net
Ecotoxicological Impacts on Non-Target Organisms and Ecological Function
This compound is highly effective against a broad spectrum of insect pests, but its use also poses risks to non-target organisms due to its high toxicity.
Under laboratory conditions, lambda-cyhalothrin is highly toxic to a range of aquatic organisms. The 96-hour median lethal concentration (LC50) for fish ranges from 0.2 to 1.3 µg/L. who.int For aquatic invertebrates, the 48-hour LC50 values are even lower, ranging from 0.008 to 0.4 µg/L, indicating extreme toxicity. who.int However, in field settings, the strong adsorption of the compound to soil and sediment reduces its bioavailability in the water, which may lessen the risk to aquatic life. orst.edu
The compound is also highly toxic to honey bees. The oral LD50 for lambda-cyhalothrin is 0.97 µ g/bee , and the contact LD50 is 38 ng/bee. orst.eduwho.int Despite this high intrinsic toxicity, some formulations have a repellent action that can reduce the immediate hazard in the field by causing bees to suspend their foraging activity on treated crops. who.int
In contrast to its high toxicity to aquatic life and insects, this compound is virtually non-toxic to birds. The single-dose LD50 was greater than 3950 mg/kg for all bird species tested, and the 5-day dietary LC50 for mallard ducks was 3948 mg/kg. who.int
Table 2: Acute Toxicity of this compound to Non-Target Organisms
| Organism Group | Species | Endpoint | Value | Unit |
|---|---|---|---|---|
| Fish | Multiple species | 96-h LC50 | 0.2 - 1.3 | µg/L |
| Aquatic Invertebrates | Multiple species | 48-h LC50 | 0.008 - 0.4 | µg/L |
| Birds | Mallard Duck | 5-day Dietary LC50 | 3948 | mg/kg |
| Birds | Multiple species | Acute Oral LD50 | > 3950 | mg/kg |
| Honey Bees | - | Contact LD50 | 38 | ng/bee |
| Honey Bees | - | Oral LD50 | 0.97 | µg/bee |
Terrestrial Ecotoxicology: Impacts on Beneficial Arthropods and Soil Organisms
The ecotoxicological effects of lambda-cyhalothrin extend to terrestrial ecosystems, where it can impact a variety of non-target organisms, including beneficial arthropods and soil-dwelling invertebrates and microorganisms.
Effects on Pollinators and Other Non-Target Insects
Lambda-cyhalothrin is highly toxic to many non-target insects, including crucial pollinators like honey bees (Apis mellifera). epa.govmdpi.comues.rs.ba Both lethal and sub-lethal effects have been observed in bees exposed to this insecticide. Acute contact with lambda-cyhalothrin can lead to significant mortality. epa.gov Semi-field experiments have demonstrated high mortality rates in honey bees exposed to treated plants. pu.edu.pkresearchgate.net
Sub-lethal exposure to lambda-cyhalothrin can also have profound impacts on bee behavior and colony health. mdpi.com It has been shown to reduce foraging activity, impair learning and memory, and affect the homing ability of bees. mdpi.comresearchgate.net Bees treated with lambda-cyhalothrin have been observed to travel significantly less than control bees. researchgate.net Such behavioral changes can compromise the ability of a colony to gather resources and can have long-term consequences for its survival and pollination services. mdpi.com The repellent properties of lambda-cyhalothrin may also deter pollinators from visiting treated crops, further impacting pollination. orst.edupu.edu.pk Beyond pollinators, other beneficial non-target arthropods, such as predatory insects and parasitoids, are also susceptible to the effects of lambda-cyhalothrin. usda.govues.rs.ba
Table 2: Documented Effects of Lambda-Cyhalothrin on Honey Bees (Apis mellifera)
| Effect Type | Observation |
|---|---|
| Lethal | High mortality upon acute contact. |
| Sub-lethal | Reduced foraging behavior. |
| Impaired learning and memory. | |
| Affected homing ability. | |
| Increased larval mortality and deformities. | |
| Disruption of key developmental enzymes. |
Research on Soil Microbial Activity and Invertebrate Populations
Lambda-cyhalothrin has been shown to be toxic to certain soil invertebrates. Studies using terrestrial model ecosystems have demonstrated that this insecticide can be toxic to isopods and millipedes. researchgate.net However, the effects on earthworms have been less consistent in some field studies. researchgate.net The standard test earthworm species, Eisenia fetida, has shown lower sensitivity to some insecticides compared to other soil arthropods. uth.gr The strong binding of lambda-cyhalothrin to soil particles may reduce its bioavailability to some soil organisms, but it can also lead to its persistence in the upper soil layers. epa.govresearchgate.net
Oxidative Stress and Molecular Responses in Non-Target Organisms
A growing body of research indicates that a key mechanism of lambda-cyhalothrin's toxicity in non-target organisms is the induction of oxidative stress. nih.govresearchgate.netnih.gov Oxidative stress occurs when there is an imbalance between the production of reactive oxygen species (ROS) and the ability of an organism's antioxidant defense systems to detoxify these reactive products. ROS can cause damage to vital cellular components, including lipids, proteins, and DNA. researchgate.net
Exposure to lambda-cyhalothrin has been shown to lead to the abnormal accumulation of ROS, resulting in oxidative damage in various non-target organisms. researchgate.net In fish, for example, it has been shown to cause oxidative damage in brain cells. en.dp.ua Studies have also demonstrated that lambda-cyhalothrin can induce a significant increase in 8-hydroxy-2'-deoxyguanosine (B1666359) (8-OHdG), a biomarker for oxidative DNA damage, in organisms like zebrafish. researchgate.net
Furthermore, lambda-cyhalothrin exposure can alter the activity of antioxidant enzymes. nih.gov These enzymes, such as superoxide (B77818) dismutase and catalase, are crucial for mitigating the harmful effects of ROS. A decrease in the activity of these enzymes following exposure to the insecticide can leave the organism more vulnerable to oxidative damage. nih.gov The induction of oxidative stress and the subsequent molecular damage are considered significant contributors to the various toxic effects observed in non-target organisms, including hepatotoxicity, nephrotoxicity, and neurotoxicity. nih.govresearchgate.net
Ecosystem-Level Impact Assessments: Biodiversity and Trophic Cascades
The introduction of this compound into ecosystems can trigger a cascade of effects that extend beyond direct toxicity to individual organisms, impacting the broader biodiversity and the intricate web of trophic interactions. Research across various ecosystem types has demonstrated the potential for this pyrethroid insecticide to alter community structures and disrupt the natural balance between predator and prey populations.
Impact on Biodiversity:
Studies have consistently shown that Lambda-Cyhalothrin poses a significant risk to the biodiversity of non-target organisms, particularly within invertebrate communities. A comprehensive study conducted across five European Union countries revealed that Lambda-Cyhalothrin, when applied at recommended doses, could threaten up to 98% of beneficial insect species in agricultural fields. ub.eduub.edu This widespread impact is attributed to the insecticide's broad-spectrum activity, which does not distinguish between pest species and beneficial insects that are crucial for processes like pollination and natural pest control. ub.edu The massive use of such synthetic pesticides is considered a primary driver of the alarming decline in insect diversity, estimated at a rate of 2.5% per year. ub.edu
In aquatic environments, Lambda-Cyhalothrin is highly toxic to a wide range of invertebrates and fish. orst.edunih.gov Even at low, environmentally relevant concentrations, it can cause significant reductions in the abundance of sensitive species. For instance, in ditch microcosm studies, arthropod taxa were the most affected, with the phantom midge (Chaoborus obscuripes) and the amphipod Gammarus pulex being among the most sensitive species. wur.nlnih.gov While the insecticide dissipates rapidly in the water column, it can accumulate in sediments, posing a continued threat to benthic organisms. researchgate.netnih.gov
The following table summarizes the observed effects of Lambda-Cyhalothrin on the biodiversity of various organism groups from a multi-country European study.
Trophic Cascades:
The significant impact of this compound on invertebrate populations can initiate trophic cascades, where the effects ripple through the food web, altering the abundance and composition of organisms at different trophic levels. A common example of a trophic cascade involves the disruption of the predator-prey relationship between invertebrates and primary producers like algae.
In aquatic mesocosm experiments, the application of Lambda-Cyhalothrin led to a significant decrease in grazing macroinvertebrates. researchgate.net This reduction in grazing pressure, in turn, resulted in a notable increase in the biomass of microalgae. researchgate.net This bottom-up effect demonstrates how the removal of a key consumer group can lead to a bloom in the primary producer level, fundamentally altering the ecosystem's structure and function.
Similarly, indirect effects have been observed in planktonic communities. In ditch microcosm studies, the decline of predatory invertebrates, such as the phantom midge, following Lambda-Cyhalothrin application, led to an increase in the abundance of rotifers and microcrustaceans. nih.gov These smaller organisms, being released from predation, were able to flourish, leading to a shift in the zooplankton community composition. These indirect effects were found to be more pronounced in plankton-dominated systems compared to macrophyte-dominated ones. nih.gov
The table below illustrates the trophic cascade effects observed in aquatic ecosystems following exposure to Lambda-Cyhalothrin.
These ecosystem-level impact assessments underscore the far-reaching consequences of introducing this compound into the environment. The direct toxic effects on sensitive invertebrate populations can trigger a domino effect, leading to significant alterations in biodiversity and the disruption of established trophic dynamics.
Advanced Analytical Methodologies for 1s Cis E Lambda Cyhalothrin in Environmental Matrices
Chromatographic Techniques for High-Resolution Quantification
Chromatography is the cornerstone for the analysis of Lambda-cyhalothrin (B1674341), providing the necessary separation from matrix components and other contaminants. Gas chromatography (GC) and liquid chromatography (LC) are the two primary techniques employed, each offering distinct advantages for the analysis of this pyrethroid insecticide. researchgate.net
Gas chromatography coupled with tandem mass spectrometry (GC-MS/MS) is a robust and widely used technique for the determination of Lambda-cyhalothrin in environmental samples. researchgate.net This method offers excellent sensitivity and selectivity. The analysis typically involves an extraction and clean-up step, followed by injection into the GC system, where the compound is volatilized and separated on a capillary column. The mass spectrometer then provides definitive identification and quantification.
One of the challenges with GC analysis of certain pyrethroids is the potential for thermal degradation or isomerization in the high-temperature injector. eurl-pesticides.eu However, for Lambda-cyhalothrin, GC-MS methods have been successfully developed and validated. For instance, in water sample analysis, GC/MS operating in selected ion monitoring (SIM) mode can be used for both quantification and confirmation. epa.gov Key ions, such as m/z 241 (primary), m/z 205, and m/z 243, are monitored to ensure accurate identification. epa.gov The use of tandem mass spectrometry (GC-MS/MS) further enhances sensitivity, allowing for lower detection limits compared to single quadrupole GC-MS. usgs.gov For soil matrices, methods often involve extraction with acetonitrile (B52724), a liquid-liquid partition cleanup with n-hexane, and a solid-phase extraction (SPE) procedure using florisil (B1214189) before final analysis by GC-MS with negative ion chemical ionization. epa.gov
| Parameter | Water Analysis | Soil Analysis |
| Technique | GC/MS (SIM) epa.gov | GC-MS (NICI) epa.gov |
| Extraction | Liquid-liquid extraction | Reflux with acetonitrile epa.gov |
| Cleanup | Solid Phase Extraction (SPE) | n-hexane partition, Florisil SPE epa.gov |
| Primary Ion (m/z) | 241 epa.gov | 241 epa.gov |
| Confirmatory Ions (m/z) | 205, 243 epa.gov | 205, 243 epa.gov |
| Limit of Quantification (LOQ) | 10 ng/L epa.gov | 0.001 mg/kg epa.gov |
This table summarizes typical parameters for the GC-MS analysis of Lambda-cyhalothrin in different environmental matrices.
Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as a powerful alternative to GC-MS for pyrethroid analysis. shimadzu.com It avoids the high temperatures of the GC inlet, thus reducing the risk of thermal degradation of the analytes. eurl-pesticides.eu The sample, dissolved in a suitable solvent, is separated on a reverse-phase C18 column before being ionized, typically by electrospray ionization (ESI), and detected by the mass spectrometer. ca.gov
LC-MS/MS is particularly valuable for its application in multiresidue methods, capable of simultaneously analyzing a wide range of pesticides, including Lambda-cyhalothrin, in various matrices like fruits, vegetables, and rice. nih.goveurl-pesticides.eu The use of dynamic multiple reaction monitoring (dMRM) mode in triple quadrupole mass spectrometers allows for highly specific and sensitive detection, where a precursor ion is selected, fragmented, and a specific product ion is monitored. ca.gov This high degree of specificity minimizes matrix interference and allows for reliable quantification at very low levels. shimadzu.com
Enantioselective Separation and Quantification of 1S-cis-(E)-Lambda-Cyhalothrin Isomers
Lambda-cyhalothrin is a mixture of two enantiomers: the (R)-α-cyano...(1S)-cis... ester and the (S)-α-cyano...(1R)-cis... ester. eurl-pesticides.eu These isomers can exhibit different biological activities and degradation rates in the environment. Therefore, analytical methods that can separate and quantify individual isomers are crucial for accurate environmental risk assessment.
Chiral chromatography is the primary technique for the enantioselective separation of Lambda-cyhalothrin isomers. csfarmacie.cz This is most commonly achieved using high-performance liquid chromatography (HPLC) with a chiral stationary phase (CSP). researchgate.net These specialized columns contain a chiral selector that interacts differently with each enantiomer, resulting in different retention times and thus, separation.
Cellulose-based CSPs, such as cellulose (B213188) tris-(3,5-dimethylphenylcarbamate), have proven effective for this purpose. researchgate.net The separation is typically performed under normal-phase conditions, using a mobile phase consisting of a mixture of a nonpolar solvent like n-hexane and a polar modifier like isopropanol. researchgate.net By optimizing the mobile phase composition, flow rate, and column temperature, baseline separation of the enantiomers can be achieved. researchgate.net Coupling chiral LC with tandem mass spectrometry (LC-MS/MS) provides a highly sensitive and selective method for the individual quantification of the Lambda-cyhalothrin isomers in complex samples like fruit, vegetables, and cereals. eurl-pesticides.eueurl-pesticides.eu
| Parameter | Chiral HPLC Method Details researchgate.net |
| Technique | Normal Phase High-Performance Liquid Chromatography (NP-HPLC) |
| Stationary Phase | Cellulose tris-(3, 5-dimethylphenylcarbamate)-coated CSP |
| Mobile Phase | n-hexane and iso-propanol (e.g., 92:8 v/v) |
| Flow Rate | 1.0 mL/min |
| Temperature | 25 °C |
| Detection | UV or coupled with MS/MS for higher sensitivity |
This table outlines the typical conditions for the chiral separation of Lambda-cyhalothrin enantiomers.
The insecticidal activity and toxicity of pyrethroids are often stereospecific. In the case of cyhalothrin (B162358), the isomer group that includes this compound (specifically the SR-isomer, also known as gamma-cyhalothrin) is the most insecticidally active and also the most toxic of the four cyhalothrin isomers. eurl-pesticides.eu Consequently, the environmental risk posed by a pesticide mixture depends on the concentration of the most toxic isomer.
Novel Sample Preparation and Extraction Techniques
Effective sample preparation is a critical step to isolate Lambda-cyhalothrin from the environmental matrix and remove interfering compounds before instrumental analysis. researchgate.net The high octanol-water partition coefficient (Kow) of Lambda-cyhalothrin means it binds strongly to soil and sediment, necessitating robust extraction techniques. nih.gov
QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) The QuEChERS method has become a standard approach for pesticide residue analysis in a wide variety of samples. sigmaaldrich.com The procedure typically involves an initial extraction of the sample with acetonitrile, followed by a partitioning step induced by the addition of salts (e.g., magnesium sulfate (B86663), sodium chloride). nih.gov This separates the acetonitrile layer containing the pesticides from the aqueous and solid matrix components. A subsequent cleanup step, known as dispersive solid-phase extraction (d-SPE), is often performed by adding a small amount of sorbent (like primary secondary amine, PSA) to the extract to remove interferences such as organic acids and fatty acids. nih.govsigmaaldrich.com The QuEChERS approach has been successfully applied to the analysis of Lambda-cyhalothrin in commodities like cereals, fruits, and vegetables prior to LC-MS/MS or GC-MS analysis. eurl-pesticides.euchemreg.net
Solid-Phase Microextraction (SPME) SPME is a solvent-free extraction technique that utilizes a coated fiber to adsorb analytes from a sample. nih.gov The fiber is exposed directly to a liquid sample or to the headspace above it, after which the adsorbed analytes are thermally desorbed in the injector of a gas chromatograph. oup.com SPME offers advantages of simplicity, reduced solvent consumption, and integration of sampling and sample introduction. nih.govplu.mx It has been effectively used for determining pyrethroids, including Lambda-cyhalothrin, in matrices such as water and air. oup.comacs.org Different fiber coatings, such as polydimethylsiloxane (B3030410) (PDMS), can be used depending on the analyte's properties. oup.com
| Technique | Principle | Advantages | Common Matrices |
| QuEChERS | Acetonitrile extraction, salting-out partitioning, and dispersive SPE cleanup. sigmaaldrich.com | Fast, simple, low solvent use, suitable for multi-residue analysis. sigmaaldrich.com | Fruits, vegetables, cereals, soil. eurl-pesticides.eunih.gov |
| SPME | Adsorption of analytes onto a coated fiber, followed by thermal desorption. nih.gov | Solvent-free, simple, sensitive, combines extraction and injection. plu.mx | Water, air, vegetables. nih.govoup.com |
| SPE | Analytes in a liquid sample are passed through a sorbent bed, which retains the analytes. They are then eluted with a small amount of solvent. epa.gov | Good cleanup and concentration, high recovery. plu.mx | Water, soil extracts. usgs.govepa.gov |
This table compares modern sample preparation techniques used for Lambda-cyhalothrin analysis.
Development of QuEChERS-Based Methodologies
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method has become a prominent sample preparation technique for the analysis of pesticide residues, including lambda-cyhalothrin, in various environmental and food matrices. nih.gov Originally developed for plant-based foods, its application has expanded to more complex matrices due to its simplicity, high throughput, and minimal solvent usage. nih.gov
The standard QuEChERS procedure typically involves an extraction step with acetonitrile followed by a partitioning step initiated by the addition of salts, such as magnesium sulfate and sodium chloride. A subsequent cleanup step, known as dispersive solid-phase extraction (d-SPE), uses sorbents like primary secondary amine (PSA) to remove interferences. eurl-pesticides.eu
Research has demonstrated the successful application of QuEChERS for lambda-cyhalothrin analysis in diverse products. For instance, a standardized QuEChERS procedure (EN-15662) was used to analyze lambda-cyhalothrin in cucumbers, showing nearly quantitative recoveries with no significant influence on the isomeric distribution after d-SPE cleanup with PSA sorbent. eurl-pesticides.eu Similarly, a validated QuEChERS method coupled with Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) was developed for the simultaneous determination of lambda-cyhalothrin and other pesticides in dairy products. This method reported average recoveries between 89% and 110% with relative standard deviations (RSDs) ranging from 0.5% to 9.5%. researchgate.nettandfonline.com
Modifications to the QuEChERS protocol have been developed to handle more complex biological matrices. One such modified method for blood and urine samples used an acidified solution of acetonitrile and ethyl acetate (B1210297) for extraction, followed by d-SPE cleanup. researchgate.net This approach, combined with gas chromatography-tandem mass spectrometry (GC-MS/MS), yielded satisfactory validation parameters, including linearity, limits of detection and quantification, and accuracy, with average recoveries ranging from 70.0% to 112.2%. researchgate.net
| Matrix | Methodology | Analytical Technique | Average Recovery (%) | Limit of Quantification (LOQ) |
|---|---|---|---|---|
| Dairy Products | QuEChERS with 1% acetic acid-acetonitrile extraction and PSA cleanup | UPLC-MS/MS | 89 - 110% | 0.002 mg/kg |
| Cucumber | Standardized QuEChERS (EN-15662) with d-SPE cleanup using PSA | LC-MS/MS | Nearly quantitative | Not specified |
| Blood, Serum, Urine | Modified QuEChERS with acidified acetonitrile/ethyl acetate extraction | GC-MS/MS | 70.0 - 112.2% | Not specified |
Solid-Phase Extraction (SPE) and Microextraction Advances
Solid-Phase Extraction (SPE) is a widely used technique for the purification and concentration of analytes from complex environmental samples prior to chromatographic analysis. researchgate.net It offers advantages over traditional liquid-liquid extraction by reducing solvent consumption and the formation of emulsions. researchgate.netusda.gov For lambda-cyhalothrin analysis, various SPE sorbents have been evaluated to effectively clean up sample extracts. In a study on palm oil matrices, a combination of graphitized carbon black (GCB) and primary secondary amine (PSA) as SPE sorbents provided cleaner extracts compared to using either sorbent alone or others like C18, silica (B1680970), and florisil. researchgate.net The optimized SPE method resulted in average recoveries of 81% to 114% with limits of detection between 0.025 and 0.05 μg/g. researchgate.net
Another detailed SPE method for determining lambda-cyhalothrin residues in water involves passing the sample through a prepared extraction cartridge. epa.gov The analyte is eluted with organic solvents, and co-extractives are removed through further solid-phase cleanup. This method is sensitive enough to achieve a limit of determination of 1 ng/L for each enantiomer pair. epa.gov
Solid-Phase Microextraction (SPME) is a solvent-free alternative that integrates sampling, extraction, and concentration into a single step. usda.govnih.gov An automated SPME method coupled with gas chromatography-mass spectrometry (GC-MS) has been developed for quantifying nine synthetic pyrethroids, including lambda-cyhalothrin, in aqueous samples. acs.org This technique involves exposing a coated fused silica fiber directly to the sample, where analytes partition onto the fiber. The method demonstrates high sensitivity, with estimated lower limits of detection calculated at a signal-to-noise ratio of 3. acs.org The efficiency of SPME depends on the equilibrium between the analytes in the sample and the fiber coating. nih.gov
Recent advances in sorbent technology, such as the development of nanosorbents and molecularly imprinted polymers (MIPs), are enhancing the selectivity and efficiency of SPE techniques. nih.govmdpi.com These novel materials offer higher surface areas and tailored binding sites, improving the extraction of trace-level contaminants like lambda-cyhalothrin from challenging matrices. nih.gov
| Technique | Matrix | Sorbent/Fiber | Key Findings |
|---|---|---|---|
| Solid-Phase Extraction (SPE) | Palm Oil | Mixed GCB and PSA | Cleaner extracts and higher recoveries (81-114%) compared to single sorbents. researchgate.net |
| Solid-Phase Extraction (SPE) | Water | Not specified | Achieved a low limit of determination of 1 ng/L. epa.gov |
| Solid-Phase Microextraction (SPME) | Aqueous Samples | Coated Fused Silica Fiber | Automated, solvent-free method capable of simultaneous analysis of multiple pyrethroids. acs.org |
Development of Biosensors and Immunochemical Assays for Trace Detection
The need for rapid, cost-effective, and portable analytical tools for environmental monitoring has driven the development of biosensors and immunochemical assays for pesticide detection. nih.gov These methods offer high specificity and sensitivity, often requiring minimal sample cleanup compared to conventional chromatographic techniques. californiaagriculture.org
Immunochemical methods, such as the Enzyme-Linked Immunosorbent Assay (ELISA), are based on the highly specific binding between an antibody and its target antigen (in this case, lambda-cyhalothrin). californiaagriculture.orgtandfonline.com An ELISA was successfully developed for cyhalothrin, demonstrating the potential of this technique for sensitive and specific analysis in samples like water. tandfonline.com The core principle of these assays is competitive binding, where the target analyte in a sample competes with a labeled standard for a limited number of antibody binding sites. californiaagriculture.org
Biosensors are devices that combine a biological recognition element (e.g., enzyme, antibody, aptamer) with a signal transducer to detect a target substance. nih.govscirp.org For pyrethroids like lambda-cyhalothrin, various biosensor types have been explored. researchgate.net
Enzymatic Biosensors: These often utilize the inhibition of enzymes like acetylcholinesterase (AChE) by pesticides. nih.gov While primarily used for organophosphate and carbamate (B1207046) pesticides, research is ongoing to expand their applicability. scirp.org
Immunosensors: These integrate the high specificity of antibodies with a transducer to generate a measurable signal (e.g., electrochemical, optical). nih.gov They offer a direct and often rapid way to detect the target pesticide.
Aptasensors: Utilizing aptamers (short, single-stranded DNA or RNA molecules) as the recognition element, these sensors offer advantages in stability and ease of synthesis compared to antibody-based systems. nih.gov
The integration of nanomaterials, such as gold nanoparticles and carbon nanotubes, into biosensor design has significantly improved their sensitivity and performance, facilitating electron transfer and increasing the surface area for biomolecule immobilization. scirp.org
| Assay/Sensor Type | Recognition Element | Principle of Detection | Key Advantages |
|---|---|---|---|
| Immunochemical Assay (ELISA) | Antibody | Competitive binding between the target analyte and a labeled standard for antibody binding sites. californiaagriculture.orgtandfonline.com | High specificity and sensitivity, rapid, cost-effective. californiaagriculture.org |
| Enzymatic Biosensor | Enzyme (e.g., AChE) | Inhibition of enzyme activity by the pesticide, leading to a change in signal. nih.gov | Can detect broad families of toxic compounds. scirp.org |
| Immunosensor | Antibody | Specific antigen-antibody binding event is converted into a measurable signal by a transducer. nih.gov | High specificity, potential for real-time monitoring. nih.gov |
| Aptasensor | Aptamer (DNA/RNA) | Specific binding of the aptamer to the target molecule causes a conformational change, generating a signal. nih.gov | High stability, ease of synthesis, and modification. nih.gov |
Quality Assurance and Quality Control Protocols in Environmental Monitoring
Ensuring the reliability and defensibility of analytical data for lambda-cyhalothrin in environmental matrices is contingent upon rigorous Quality Assurance (QA) and Quality Control (QC) protocols. epa.govinl.gov QA encompasses the planned activities that provide confidence in the entire monitoring program, while QC refers to the operational techniques and activities used to fulfill requirements for quality. epa.gov
A fundamental component of a QA program is the Quality Assurance Project Plan (QAPP), a formal document outlining how environmental data operations are planned, implemented, and assessed to meet specific data quality objectives. epa.gov Key QA/QC principles applicable to the environmental monitoring of lambda-cyhalothrin include:
Standardized Procedures: Sample collection, processing, and analysis must adhere to scientifically valid and standardized methods to ensure consistency and comparability of data. epa.gov
Sample Integrity and Traceability: Maintaining the integrity of samples from collection to analysis is crucial. This involves proper labeling, use of chain-of-custody records, and appropriate storage and shipping conditions. epa.gov
Instrument Calibration and Maintenance: Regular calibration of analytical instruments against certified standards and adherence to preventive maintenance schedules are essential for generating accurate quantitative data. epa.gov
Use of Quality Control Samples: The analysis of various QC samples within each analytical batch is required to determine the validity of the results. epa.gov These include:
Method Blanks: Used to assess contamination during sample preparation and analysis.
Spiked Samples (Matrix Spikes): A known quantity of lambda-cyhalothrin is added to an actual sample to evaluate the method's accuracy and recovery in that specific matrix.
Duplicates/Replicates: Analysis of duplicate samples provides a measure of the method's precision.
Reference Materials: Analysis of certified reference materials (CRMs), when available, helps to validate the accuracy of the entire analytical procedure.
All QA/QC data must be thoroughly documented and reported alongside the sample results to allow for a comprehensive assessment of data quality. epa.govresearchgate.net Any deviations from the established protocols or failure to meet QC acceptance criteria require corrective actions to be implemented and documented. inl.gov
Formulation Science and Delivery System Innovations for 1s Cis E Lambda Cyhalothrin
Research into Microencapsulation Technologies for Controlled Release
Microencapsulation is a prominent technology in the formulation of 1S-cis-(E)-Lambda-Cyhalothrin, designed to protect the active ingredient and control its release. This process involves enclosing the liquid active ingredient within a polymer shell. icup.org.uk
One common method for microencapsulation is interfacial polymerization, which can create polyurea or polyurethane-urea shells around the lambda-cyhalothrin (B1674341) core. nih.govtandfonline.com This technique offers advantages such as a high encapsulation rate and good thermal stability. nih.gov The characteristics of the microcapsules, including particle size and wall thickness, can be optimized by varying the preparation parameters. icup.org.uk For instance, in one study, polyurea microcapsules loaded with lambda-cyhalothrin were prepared with an average particle size of 1.97 μm and an encapsulation efficiency of up to 91.48%. nih.govacs.org Another study reported microcapsule yields between 77.4% and 85.5% with shell thicknesses ranging from 512.3 to 724.5 nm. tandfonline.comtandfonline.com
The release of the active ingredient from these microcapsules can be controlled, with studies showing a sustained release property of over 7 days in solution. nih.govacs.org The release mechanism is often governed by Fickian diffusion. nih.govnih.gov
Microencapsulation significantly impacts the environmental persistence and efficacy of this compound. The polymer shell protects the active ingredient from environmental degradation, thereby extending its residual activity. icup.org.uk Research has shown that microencapsulated formulations can provide a longer period of biological activity compared to conventional formulations like emulsifiable concentrates. nih.govacs.org
Table 1: Efficacy of Microencapsulated Lambda-Cyhalothrin
| Target Pest | Formulation | Persistence Period | Source |
|---|---|---|---|
| Myzus persicae | Polyurea microcapsules | > 21 days | nih.govacs.org |
| Two-spotted red spider mite (Tetranychus urticae) | Polyurethane-urea microcapsules | 8 weeks | tandfonline.com |
A significant advantage of microencapsulation is the enhanced protection it offers against environmental factors such as ultraviolet (UV) radiation and rain. The polymer wall of the microcapsule acts as a physical barrier, shielding the lambda-cyhalothrin from photolysis. tandfonline.com One study found that the highest release percentage of lambda-cyhalothrin from polyurethane-urea microcapsules under UV light was 35.00% at 20°C after 4 hours, indicating a degree of protection. tandfonline.comresearchgate.net
Microencapsulated formulations also exhibit improved rainfastness. The adhesion of the microcapsules to plant surfaces is often stronger than that of conventional formulations, reducing the amount of active ingredient washed off during rainfall or irrigation. nih.gov This improved adhesion is attributed to the interaction between the microcapsule shell and the leaf surface. tandfonline.com A water-based nanoparticulate formulation of lambda-cyhalothrin, for instance, demonstrated significant resistance to rain-induced washout. nih.gov
Nanotechnology-Based Formulations for Targeted Delivery and Reduced Environmental Footprint
Nanotechnology has emerged as a promising approach for developing advanced delivery systems for this compound. Nanoformulations, such as nanosuspensions and nanoparticles, offer several advantages, including improved solubility, enhanced bioavailability, and targeted delivery. nih.govmdpi.com
One study reported the preparation of a lambda-cyhalothrin nanosuspension with a mean particle size of 12.0 ± 0.1 nm using a melt emulsification method. mdpi.com Another water-based nanoparticulate formulation had an average particle size of 54.5 ± 0.7 nm. nih.gov These smaller particle sizes contribute to better wettability and adhesion to target surfaces. nih.govmdpi.com For instance, lambda-cyhalothrin-loaded chitosan (B1678972) nanoparticles with a particle size of 278 nm exhibited high mortality rates against Drosophila suzukii. mdpi.comnih.gov
Nanotechnology-based formulations can significantly reduce the environmental footprint of lambda-cyhalothrin applications. By enhancing the efficacy of the active ingredient, lower application rates are required, minimizing the amount of pesticide introduced into the environment. nih.gov Furthermore, these formulations often eliminate the need for organic solvents, further reducing their environmental impact. mdpi.com The insecticidal activity of a lambda-cyhalothrin water-based nanoparticulate formulation was found to be 2.8 and 2.3 times higher than that of commercial wettable powder and water-dispersible granule formulations, respectively. nih.gov
Table 2: Characteristics of Nanotechnology-Based Lambda-Cyhalothrin Formulations
| Formulation Type | Mean Particle Size | Key Advantages | Source |
|---|---|---|---|
| Nanosuspension | 12.0 ± 0.1 nm | Better wettability, stability, and bioavailability | mdpi.com |
| Water-Based Nanoparticulate Formulation | 54.5 ± 0.7 nm | Improved foliar wettability, adhesion, and rainfastness | nih.gov |
| Chitosan Nanoparticles | 278 nm | High encapsulation efficiency and bioactivity | mdpi.comnih.gov |
Optimization of Adjuvant Systems for Enhanced Efficacy and Reduced Application Rates
Adjuvants are substances added to pesticide formulations to improve their effectiveness. Research into the optimization of adjuvant systems for this compound has shown that the right combination of adjuvants can enhance its insecticidal activity, allowing for reduced application rates. curresweb.comresearchgate.net
Studies have investigated the effect of various adjuvants on the physicochemical properties of lambda-cyhalothrin spray solutions. The addition of certain adjuvants can decrease surface tension and pH, while increasing viscosity and conductivity. curresweb.com These changes can lead to better spray deposition, adhesion, and penetration of the active ingredient on the target surface.
In one study, the addition of an adjuvant named "Argal" to an emulsion, oil in water (EW) formulation of lambda-cyhalothrin resulted in the highest average residual effect against the cotton leafworm, Spodoptera littoralis, even at three-quarters of the recommended application rate. curresweb.com This indicates that adjuvants can significantly improve the performance of lambda-cyhalothrin, leading to more efficient pest control with a lower pesticide load on the environment. researchgate.net
Research on Application Technologies and Their Influence on Environmental Distribution and Exposure
The application technology used to deliver this compound plays a crucial role in its environmental distribution and potential for off-target exposure. Research in this area focuses on optimizing application methods to ensure the pesticide reaches the target area effectively while minimizing drift and runoff.
Pyrethroids, including lambda-cyhalothrin, can be applied using various equipment, from hand-held sprayers to aerial applications. nih.govfbn.com The choice of application technology can influence the droplet size of the spray, which in turn affects its deposition and potential for drift. For instance, unmanned aerial vehicles (UAVs) are increasingly being used for pesticide application, and studies have shown that the addition of adjuvants can improve the control efficiency of pesticides applied via UAVs by modifying spray characteristics. nih.gov
The type of surface to which the pesticide is applied also affects its environmental fate. For example, pyrethroids applied to hard surfaces like driveways are more prone to runoff into urban waterways compared to applications on lawns. nih.gov Understanding these interactions is key to developing application guidelines that minimize environmental contamination. The use of low-volume application equipment, such as micro-injectors, can also be employed for more targeted treatments in specific areas like crack and crevice applications. epa.gov
Socio Ecological and Economic Research Perspectives on 1s Cis E Lambda Cyhalothrin Application
Integration of 1S-cis-(E)-Lambda-Cyhalothrin in Integrated Pest Management (IPM) Programs
Integrated Pest Management (IPM) is a holistic approach that combines various pest control methods to achieve effective and sustainable pest management. jj-jebagro.com this compound is often a key component in these programs due to its broad-spectrum activity and versatility. jj-jebagro.compomais.com An effective IPM strategy supports the use of insecticides like lambda-cyhalothrin (B1674341) as part of a larger toolkit that includes biological controls and strategic crop management. pomais.comfbn.com
A primary challenge in pest management is the development of insecticide resistance in pest populations. fbn.com To mitigate this, rotating insecticides with different modes of action is a crucial strategy. pomais.com this compound, a Group 3 insecticide, works by disrupting the insect's nervous system. fbn.com In an IPM program, it is used in conjunction with other classes of insecticides to counteract the spread of resistance. researchgate.net This proactive approach helps to prolong the effectiveness of available pest control tools. researchgate.netcroplife.org.au
The broad-spectrum nature of lambda-cyhalothrin makes it effective against a wide array of insect pests that affect various crops, including aphids, caterpillars, beetles, and leafhoppers. researchgate.netpomais.com This characteristic makes it a valuable tool for managing diverse pest pressures in crops such as cotton, corn, soybeans, and vegetables. fbn.compomais.com
Table 1: Broad-Spectrum Pest Control with Lambda-Cyhalothrin in Various Crops
| Crop | Pests Controlled | Pests Suppressed |
|---|---|---|
| Corn | Earworms, European corn borers, cutworms, armyworms, corn rootworm beetles and larvae | Aphids |
| Soybeans | Aphids, bean leaf beetles, thrips, Japanese beetles | Spider mites |
| Cotton | Thrips, cotton leafworm, cotton leafhopper, cabbage looper, boll weevil, stink bugs | Aphids |
| Alfalfa | Leafhoppers, looper species, alfalfa weevil, beetles, aphids, armyworms | Spider mites |
| Wheat | Aphids, beetles, grasshoppers, armyworms, grass sawfly, Hessian fly | Mites |
Data sourced from FBN Network, 2025. fbn.com
The compatibility of this compound with biological control agents is a critical aspect of its use in IPM, as these programs aim to conserve and enhance populations of natural enemies. umass.edu Research on this topic has yielded varied results, suggesting that the impact can be context-dependent.
Some studies indicate that the impact of lambda-cyhalothrin on biocontrol agents can be marginal, allowing for its use in conjunction with the release of beneficial insects like Trichogramma chilonis and Chrysoperla carnea, as well as for sustaining naturally occurring spider and coccinellid populations, provided that repeated applications are avoided. confex.com However, other research highlights significant negative effects. For instance, studies have shown that lambda-cyhalothrin can be highly toxic to beneficial insects such as honeybees upon contact or ingestion. orst.edu
A study in irrigated rice fields demonstrated a significant initial decrease in natural enemy populations, including key predators like Phytoseiidae and Araneidae, following the application of lambda-cyhalothrin. unl.edu Although some recovery was observed after two weeks, the severe initial impact is a concern for the stability of the agroecosystem. unl.edu Research conducted across five European Union countries suggested that lambda-cyhalothrin could threaten up to 98% of beneficial insect species in treated fields, questioning its safety for biodiversity. ub.edu Another study found fewer beneficial predatory beetles (Carabidae) in a farm using lambda-cyhalothrin compared to one using a biopesticide, suggesting unintended consequences on the agroecosystem. nhsjs.com
Table 2: Impact of Lambda-Cyhalothrin on Select Biological Control Agents
| Biological Control Agent | Observed Impact | Reference |
|---|---|---|
| Chrysoperla carnea | Mortality of 52.0 - 80.3% (larval feeding) and 57.0 - 84.0% (dry film method); reduced hatchability, adult longevity, and fecundity. | confex.com |
| Trichogramma chilonis | Reduced emergence (55.8 – 71.8%) and parasitization (50.3 - 60.3%). | confex.com |
| Spiders and Coccinellids | Repeated applications reduced populations. | confex.com |
| Phytoseiidae and Araneidae | Severe initial impact on populations in rice fields. | unl.edu |
| Carabidae Beetles | Fewer beneficial predatory beetles found in farms using lambda-cyhalothrin. | nhsjs.com |
Ecosystem Services Preservation in Agricultural Contexts
The use of this compound can have significant effects on ecosystem services, which are the benefits that humans derive from ecosystems. These impacts extend beyond the direct effects on pest and beneficial insect populations.
The broad-spectrum nature of this insecticide means it does not distinguish between pest and beneficial insects, posing a threat to biodiversity. ub.edu This can disrupt key ecological processes such as pollination and natural pest control. ub.edu The use of broad-spectrum pesticides can lead to instabilities in predator populations, which may, in turn, cause an increase in phytophagous pest populations. cabidigitallibrary.org
Furthermore, lambda-cyhalothrin has been shown to be highly toxic to aquatic life. nih.gov Its low water solubility and high soil-binding characteristics can limit groundwater contamination, but care must be taken to avoid runoff into water sources. fbn.com Studies have also shown that lambda-cyhalothrin can impact macroinvertebrate communities in streams, which can have cascading effects on ecosystem functions like leaf litter decomposition. researchgate.net While the compound may exhibit low toxicity to some non-target organisms like birds and a low suppression rate on soil microbial respiration, its high toxicity to bees and aquatic invertebrates necessitates careful management to preserve these vital components of the ecosystem. orst.edumdpi.com
Economic Impact Assessments of Pest Management Strategies Involving this compound
The economic dimension of using this compound is a significant driver of its widespread adoption in agriculture. Economic impact assessments often focus on the cost-effectiveness of pest control and the financial losses that can be avoided through its application.
By effectively controlling insect pests, lambda-cyhalothrin helps to prevent crop damage, leading to higher yields and better quality produce. researchgate.net This, in turn, reduces the financial losses that farmers would otherwise incur due to pest-related crop damage. researchgate.net A 2017 analysis of select California crops found that a ban on pyrethroid insecticides, including lambda-cyhalothrin, could result in annual costs of $1.6 billion due to the need for more expensive alternative insecticides and significant crop yield and quality losses. regulations.gov
For specific crops, the economic benefits are substantial. For example, in leafy greens, a pyrethroid ban could lead to yield losses exceeding 25% per acre, as alternative insecticides are often less effective and have higher associated costs. regulations.gov Similarly, for tree nuts, a ban could result in yield losses of around 15% and an increase in operating costs of 1.54 per case of malaria prevented. nih.gov
The global market for lambda-cyhalothrin reflects its economic importance, with a valuation of around USD 1,602.37 million in 2022 and projected growth. zionmarketresearch.com This growth is driven by its high efficiency and broad range of applications in controlling pests in valuable crops like cotton, vegetables, and fruits. zionmarketresearch.com
Table 3: Estimated Economic Impact of a Pyrethroid Ban on Select California Crops
| Crop Category | Estimated Yield Loss | Increased Operating Costs per Acre | Key Pyrethroids Used |
|---|---|---|---|
| Tree Nuts | 15% | $180 | Bifenthrin, Esfenvalerate, Lambda-cyhalothrin |
| Berries | >25% | - | Permethrin, Lambda-cyhalothrin, Cypermethrin |
| Leafy Greens | <5% | $90 | Bifenthrin, Esfenvalerate, Lambda-cyhalothrin |
Data adapted from a 2017 economic benefits report. regulations.gov
Regulatory Science and Advanced Environmental Risk Assessment Frameworks for Pyrethroid Insecticides
Methodological Advances in Environmental Risk Assessment Models for Pyrethroids
The environmental risk assessment for pyrethroid insecticides, including 1S-cis-(E)-Lambda-Cyhalothrin, has evolved from deterministic approaches to more sophisticated, probabilistic models. epa.gov These advanced methodologies aim to provide a more realistic representation of potential ecological risks by incorporating variability and uncertainty in exposure and effects. A key development is the integration of toxicokinetics (TK) and toxicodynamics (TD) to create a more comprehensive risk assessment framework. secure-platform.com This approach combines in silico modeling and in vitro bioactivity data to evaluate risks, focusing on internal dose-response relationships and organ-specific toxicity. secure-platform.com
New Approach Methodologies (NAMs) are being integrated into Next-Generation Risk Assessment (NGRA) frameworks to provide a more accurate evaluation of combined chemical exposures. nih.gov For pyrethroids, a tiered NGRA framework has been proposed, which uses high-throughput screening data (like ToxCast) for hazard identification, applies Margin of Exposure (MoE) analysis, and employs TK modeling to estimate internal doses for risk screening. nih.gov
Specific models have been developed and refined to better predict the fate and transport of pyrethroids in various environmental compartments. Due to their tendency to adsorb to soil and sediment, accurate prediction requires models that simulate soil erosion and in-stream sediment transport. nih.gov Models such as the Pesticide Root Zone Model (PRZM) and the Storm Water Management Model (SWMM) are utilized. PRZM, often used by the U.S. Environmental Protection Agency (EPA), estimates soil erosion and can be coupled with other models to assess pesticide dynamics in stream networks. nih.gov The SWMM has been adapted to model pyrethroid runoff from urban residential areas, accounting for washoff from different surfaces and local application practices. researchgate.net
These methodological advancements allow for a more nuanced understanding of the environmental behavior of pyrethroids like lambda-cyhalothrin (B1674341), moving beyond simple comparisons of Predicted Environmental Concentrations (PEC) with toxicity endpoints to a more integrated assessment of risk. secure-platform.comnibio.no
Cumulative and Aggregate Risk Assessment Methodologies
Regulatory frameworks for pesticides have increasingly emphasized the need to assess not just individual chemicals but also the combined effects of multiple exposures. This has led to the development of cumulative and aggregate risk assessment methodologies, which are particularly relevant for pyrethroids due to their common mechanism of action. epa.gov
Aggregate risk assessment considers exposures to a single chemical, such as lambda-cyhalothrin, from multiple sources and routes (oral, dermal, inhalation). epa.gov For instance, an assessment for lambda-cyhalothrin would include potential exposure from dietary sources (food and drinking water) and residential or non-occupational uses. epa.govepa.gov The U.S. EPA utilizes tools like the Dietary Exposure Evaluation Model (DEEM-FCID™) to conduct these analyses. epa.gov
Cumulative risk assessment (CRA) evaluates the combined risk from simultaneous exposure to multiple chemicals that share a common mechanism of toxicity. epa.gov The Food Quality Protection Act (FQPA) of 1996 mandated that the EPA conduct such assessments. epa.govagrodiv.org Pyrethroids are assessed as a group because they share a common neurotoxic mode of action, affecting sodium channels in nerve cells. epa.govepa.gov A CRA for pyrethroids would therefore consider simultaneous exposure to lambda-cyhalothrin and other pyrethroids like bifenthrin, cypermethrin, and deltamethrin. nih.gov
Methodologies for CRA involve identifying a common mechanism group (CMG), establishing reasonable exposure scenarios, and then combining the risks, often using a "relative toxicity" model. epa.govnih.gov Studies have been conducted to assess the cumulative aggregate exposure for pyrethroids in specific populations. For example, a study in the French adult population estimated chronic exposures from dietary and environmental sources, using a physiologically-based pharmacokinetic (PBPK) model to simulate internal metabolite concentrations and assess the associated neurotoxic risk. nih.gov Such tiered and probabilistic approaches are becoming central to refining the risk estimates for pyrethroid exposure. mdpi.com
Post-Registration Monitoring and Re-evaluation of Environmental Impact
Pesticides like this compound undergo continuous evaluation even after they are registered for use. This post-registration monitoring and re-evaluation is a critical component of the regulatory framework, ensuring that pesticides continue to meet health and environmental safety standards as new scientific information becomes available. canada.ca
Regulatory agencies such as the U.S. Environmental Protection Agency (EPA) and Health Canada conduct periodic re-evaluations of registered pesticides. canada.caregulations.gov The EPA's Registration Review program, for example, reviews each registered pesticide on a 15-year cycle. regulations.gov This process involves a comprehensive review of the scientific literature and other available data, including human incident reports. The EPA's Incident Data System (IDS) and the SENSOR-Pesticides program collect reports of alleged adverse health effects from pesticide exposure, which helps the agency identify potential patterns in the frequency and severity of health outcomes attributed to specific chemicals like lambda-cyhalothrin. regulations.gov
The re-evaluation process can lead to significant changes in a pesticide's registration status and use conditions. canada.ca Based on updated risk assessments, regulatory agencies may implement new risk mitigation measures. These can include:
Cancellation of specific uses: For lambda-cyhalothrin in Canada, uses on certain crops like lettuce and apples were cancelled. canada.ca
Changes to application methods: The EPA has proposed prohibiting certain application methods for lambda-cyhalothrin on carpets to mitigate risks to children. epa.gov
Updated label requirements: This can include mandates for additional personal protective equipment (PPE), revised re-entry intervals (REI), restrictions on the amount of pesticide handled per day, and new statements to protect non-target organisms like bees and aquatic life. canada.ca
Establishment of buffer zones: To protect aquatic environments, mandatory vegetative filter strips between treated areas and water bodies may be required. canada.ca
This ongoing oversight ensures that the environmental and health risks of pyrethroids are managed in light of the most current scientific understanding. regulations.gov
Development of Predictive Models for Environmental Concentration and Exposure
Predictive models are essential tools in the environmental risk assessment of pyrethroids, used to estimate the concentration of a substance in various environmental compartments (soil, water, sediment) and to predict human exposure levels. nibio.no These models form the basis for estimating Predicted Environmental Concentrations (PECs), which are then compared to ecotoxicological endpoints to characterize risk. nibio.no
Environmental Concentration Models: A variety of models are used to predict the fate and transport of pyrethroids like lambda-cyhalothrin in the environment. The choice of model often depends on the specific environmental scenario being assessed (e.g., agricultural field, watershed, urban area).
Field-Scale and Watershed Models: Due to the strong tendency of pyrethroids to bind to soil and sediment, models must accurately account for soil erosion and runoff. nih.gov The Pesticide Root Zone Model (PRZM) is a widely used model that simulates pesticide movement in the root zone and is often used by the EPA for risk assessment. nih.gov It can be coupled with in-stream routing models to predict concentrations at a watershed scale. nih.gov Other models like the Persistence in Soil Analytical Model (PERSAM) and MACRO are used to assess leaching and persistence in soil, with some versions able to simulate transport through macropores. nibio.no
Urban Environment Models: The Storm Water Management Model (SWMM) has been specifically adapted and validated to predict pyrethroid concentrations in urban runoff. researchgate.net This model incorporates factors like washoff from impervious surfaces (e.g., concrete) and local pesticide application practices, which are critical for understanding urban contributions to water contamination. researchgate.netnih.gov
Human Exposure Models: To understand the potential risks to human health, toxicokinetic (TK) models are developed to relate external exposure to internal doses. These models predict the time courses of a chemical and its metabolites in the human body following different exposure scenarios (oral, dermal, inhalation). nih.gov A multi-compartment TK model was developed for lambda-cyhalothrin to predict levels of its metabolites in blood and urine. nih.gov Such models are crucial for:
Dose Reconstruction: Using biomarker data (e.g., metabolite levels in urine) to estimate the absorbed dose in exposed populations, such as agricultural workers. plos.orgresearchgate.net
Deriving Biological Reference Values (BRVs): Simulating exposures equivalent to established reference doses (e.g., RfD) to determine a corresponding biomarker concentration that should not be exceeded. nih.gov
These predictive models are continuously being improved to reduce uncertainty and provide more accurate estimates for risk assessments. nih.gov
Emerging Research Frontiers and Future Directions for 1s Cis E Lambda Cyhalothrin Studies
Application of Omics Technologies (Genomics, Proteomics, Metabolomics) in Resistance and Ecotoxicology Research
The advent of "omics" technologies has revolutionized the study of insecticides, offering a holistic view of the molecular responses of both target and non-target organisms to chemical exposure. These high-throughput methods are pivotal in unraveling the complex mechanisms of insecticide resistance and assessing the ecotoxicological impacts of 1S-cis-(E)-Lambda-Cyhalothrin.
Genomics and Transcriptomics: Genomic and transcriptomic analyses have been instrumental in identifying the genetic basis of resistance to lambda-cyhalothrin (B1674341) in various insect pests. Research has shown that resistance is often polygenic and can involve mutations in the target site, the voltage-gated sodium channel gene, which reduce the binding affinity of the insecticide. Furthermore, transcriptomic studies, such as RNA sequencing (RNA-seq), have revealed the upregulation of detoxification genes as a key resistance mechanism. For instance, studies in Spodoptera frugiperda have identified the overexpression of specific cytochrome P450 genes (CYP337B5 and CYP321B1) in resistant strains. Similarly, in the plant bug Lygus pratensis, combined transcriptome and proteome analysis has highlighted the significant up-regulation of various detoxification enzyme genes under lambda-cyhalothrin pressure.
Proteomics: Proteomic studies complement genomic data by providing a direct snapshot of the proteins that are actively involved in the response to lambda-cyhalothrin exposure. Comparative proteomic analyses of susceptible and resistant strains have identified several proteins implicated in insecticide metabolism, including cytochrome P450s, glutathione (B108866) S-transferases (GSTs), and carboxylesterases (CarEs). These enzymes play a crucial role in detoxifying the insecticide before it can reach its target site in the nervous system.
Metabolomics: Metabolomics offers insights into the downstream biochemical effects of lambda-cyhalothrin exposure. By analyzing the global metabolic profiles of organisms, researchers can identify alterations in key metabolic pathways related to energy production, oxidative stress, and detoxification. In ecotoxicology, metabolomics is a powerful tool for assessing the sublethal effects of lambda-cyhalothrin on non-target organisms by detecting subtle changes in their metabolism that may indicate stress or adverse health effects.
Table 1: Application of Omics Technologies in Lambda-Cyhalothrin Research
| Omics Technology | Application in Resistance Research | Application in Ecotoxicology Research | Key Findings |
|---|---|---|---|
| Genomics | Identification of target site mutations (e.g., in voltage-gated sodium channel genes). | Assessment of genetic damage (genotoxicity) in non-target species. | Resistance is often polygenic; specific gene mutations confer resistance. |
| Transcriptomics | Quantification of detoxification gene expression (e.g., P450s, GSTs, CarEs). | Understanding the molecular stress response in non-target organisms. | Upregulation of detoxification genes is a common resistance mechanism. |
| Proteomics | Identification of differentially expressed proteins involved in metabolism and detoxification. | Characterization of protein-level responses to sublethal exposure. | Overexpression of specific detoxification enzymes in resistant insects. |
| Metabolomics | Analysis of metabolic pathway alterations in resistant insects. | Detection of metabolic disturbances as early indicators of toxicity in non-target species. | Changes in amino acid, sugar, and lipid metabolism in response to exposure. asabe.org |
Novel Approaches for Mitigating Environmental Exposure and Impact
Recognizing the potential for environmental contamination and non-target effects, research is actively exploring innovative strategies to minimize the environmental footprint of this compound. These approaches focus on enhancing the efficiency of the active ingredient while reducing its dissemination and persistence in the environment.
Nano-formulations and Microencapsulation: One of the most promising areas of research is the development of nano-formulations and microencapsulated versions of lambda-cyhalothrin. These advanced delivery systems aim to improve the targeted application and controlled release of the insecticide. For example, lambda-cyhalothrin has been encapsulated in polylactic acid (PLA) nanoparticles, creating a system with a high loading capacity and sustained-release properties. mdpi.comnih.gov Such formulations can enhance the adhesion of the pesticide to plant surfaces, reducing runoff and the amount of active ingredient needed for effective pest control. mdpi.comnih.gov Similarly, microcapsules prepared through interfacial polymerization can provide a slow, controlled release of lambda-cyhalothrin, extending its period of efficacy and reducing the need for frequent applications. acs.org
Bioremediation: Bioremediation strategies leverage the metabolic capabilities of microorganisms to degrade lambda-cyhalothrin in contaminated soil and water. Several bacterial strains have been identified that can utilize lambda-cyhalothrin as a source of carbon and energy, breaking it down into less toxic compounds. nih.govnih.gov For instance, strains of Bacillus subtilis have demonstrated the ability to degrade high concentrations of lambda-cyhalothrin. nih.gov Research in this area focuses on identifying and characterizing novel microbial strains and consortia with high degradation efficiency and understanding the biochemical pathways involved in the degradation process.
Vegetated Ditches and Buffer Zones: The implementation of vegetated ditches and buffer zones around agricultural fields is a practical approach to mitigate the runoff of lambda-cyhalothrin into aquatic ecosystems. nih.gov These vegetated areas can help to trap sediment to which the insecticide is bound, reducing its entry into surface waters. nih.gov Research in this area evaluates the effectiveness of different plant species and management practices in reducing pesticide transport.
Table 2: Novel Mitigation Strategies for Lambda-Cyhalothrin
| Mitigation Approach | Mechanism of Action | Potential Benefits |
|---|---|---|
| Nano-formulations | Encapsulation in nanoparticles (e.g., polylactic acid) for controlled release and improved adhesion. | Increased efficacy, reduced application rates, lower environmental contamination. mdpi.comnih.gov |
| Microencapsulation | Encasement in microcapsules (e.g., polyurea) for slow, sustained release. | Longer persistence, reduced frequency of application, minimized environmental impact. acs.org |
| Bioremediation | Microbial degradation of the insecticide in soil and water. | Environmentally friendly removal of pesticide residues. nih.govnih.gov |
| Vegetated Buffer Zones | Trapping of pesticide-laden runoff and sediment. | Reduction of aquatic contamination from agricultural fields. nih.gov |
Investigating Sub-Lethal and Behavioral Effects on Non-Target Organisms under Field Conditions
While acute toxicity testing provides essential information for risk assessment, there is a growing recognition of the importance of understanding the sub-lethal and behavioral effects of this compound on non-target organisms, particularly under realistic field conditions.
Effects on Aquatic Organisms: Lambda-cyhalothrin is highly toxic to fish and aquatic invertebrates. orst.edu While its strong adsorption to sediment can reduce its bioavailability in the water column, residues in sediment can still pose a risk to bottom-dwelling organisms. nih.gov Research is ongoing to better understand the chronic and sub-lethal effects of sediment-bound lambda-cyhalothrin on aquatic ecosystems.
Behavioral Studies: Investigating the behavioral effects of lambda-cyhalothrin is crucial for a comprehensive risk assessment. For example, exposure to sub-lethal doses can affect the locomotor activity of non-target insects like carabid beetles. mdpi.com Such behavioral alterations can have cascading effects on population dynamics and community structure.
Climate Change Impacts on Efficacy, Environmental Fate, and Resistance Development
Climate change is expected to have a significant impact on the efficacy, environmental fate, and the development of resistance to insecticides like this compound.
Temperature Effects on Efficacy and Degradation: Temperature is a critical factor influencing the effectiveness of pyrethroid insecticides. The toxicity of lambda-cyhalothrin to insects has been shown to decrease as temperatures increase. msu.edu This is in contrast to some other classes of insecticides, such as organophosphates, whose toxicity can increase with rising temperatures. msu.edu Higher temperatures can also accelerate the degradation of lambda-cyhalothrin in the environment, potentially reducing its persistence but also its window of efficacy. pomais.com
Impact on Environmental Fate: Changes in rainfall patterns and the frequency of extreme weather events can affect the transport and fate of lambda-cyhalothrin in the environment. Increased rainfall intensity can lead to greater runoff from agricultural fields, potentially increasing the loading of the insecticide into aquatic systems.
Influence on Resistance Development: Climate change may also influence the rate at which insect populations develop resistance to lambda-cyhalothrin. Warmer temperatures can lead to faster insect development and more generations per year, which can accelerate the selection for resistance. Additionally, temperature stress may alter the expression of genes involved in detoxification, potentially affecting the susceptibility of insect populations to insecticides.
Development of Biologically Inspired Analogs and Synergistic Combinations
Future research is also directed towards developing more sustainable and effective pest management strategies, including the creation of novel insecticides and the optimization of existing ones.
Biologically Inspired Analogs: The development of biologically inspired analogs of pyrethroids aims to create new insecticides with improved target specificity and reduced non-target effects. By modifying the chemical structure of existing pyrethroids, researchers hope to design molecules that are more effective against target pests while being less harmful to beneficial organisms and the environment.
Synergistic Combinations: Another approach to enhance the efficacy of lambda-cyhalothrin and manage resistance is through the use of synergistic combinations. Synergists are compounds that, while having little or no insecticidal activity on their own, can increase the toxicity of an insecticide. A well-known example is piperonyl butoxide (PBO), which inhibits the activity of cytochrome P450 enzymes in insects. merck-animal-health-usa.comarmoranimalhealth.compbsanimalhealth.comanimalhealthsupply.com By blocking these detoxification enzymes, PBO can make resistant insects more susceptible to lambda-cyhalothrin. merck-animal-health-usa.comarmoranimalhealth.compbsanimalhealth.comanimalhealthsupply.com Research in this area explores the identification of novel synergists and the development of optimized formulations that incorporate both the insecticide and the synergist.
Q & A
Q. What validated analytical methods are recommended for detecting lambda-cyhalothrin residues in environmental and agricultural samples?
Gas chromatography with electron capture detection (GC-ECD) is widely used, employing a modified QuEChERS extraction protocol. Key validation parameters include:
Q. How should researchers handle lambda-cyhalothrin safely in laboratory settings?
Follow OSHA and GHS guidelines for hazardous chemicals:
Q. What statistical frameworks are essential for designing comparative efficacy studies (e.g., lambda-cyhalothrin vs. alternative pesticides)?
Use survival analysis tools such as Kaplan-Meier curves and log-rank tests (α = 0.05) to compare mortality rates. For dose-response relationships, apply ANOVA or principal component analysis (PCA) to spectral or chromatographic data .
Advanced Research Questions
Q. How can chemometric approaches improve the accuracy of lambda-cyhalothrin residue detection in complex matrices?
Integrate mid-infrared (MIR) spectroscopy with the Gustafson–Kessel noise clustering (GKNC) algorithm :
Q. What methodologies are used to model occupational exposure and derive biological reference values for lambda-cyhalothrin?
Develop toxicokinetic models to track metabolite behavior (e.g., urinary biomarkers). Key steps:
Q. How can researchers address stereoisomeric complexity in synthesizing or characterizing lambda-cyhalothrin?
Use chiral chromatography (e.g., HPLC with chiral stationary phases) to resolve 1S-cis-(E) isomers. Validate purity via:
- Nuclear magnetic resonance (NMR) for structural confirmation.
- Mass spectrometry (MS) for isotopic patterns.
- Reference standards from accredited suppliers (e.g., OECD-compliant sources) .
Q. What experimental strategies minimize matrix effects in environmental residue analysis?
Implement matrix-matched calibration :
Q. How should systematic reviews evaluate contradictory data on lambda-cyhalothrin’s environmental persistence or toxicity?
Apply PICO/FINER criteria to refine research questions:
- Population : Non-target organisms (e.g., aquatic species).
- Intervention : Exposure concentrations aligned with field-relevant doses.
- Comparison : Baseline toxicity data from regulatory databases (e.g., ECOTOX).
- Outcome : Meta-analysis of half-life (DT₅₀) or LC₅₀ values across studies .
Methodological Pitfalls to Avoid
- Ignoring matrix effects : Failure to use matrix-matched standards can inflate recovery errors by 20–30% .
- Overlooking stereochemistry : Misidentification of 1S-cis-(E) isomers may invalidate toxicity assessments .
- Inadequate statistical power : Small sample sizes in occupational studies reduce biomarker reliability; use power analysis pre-study .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
